4-[3-(6,7-Dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]thieno[2,3-d]pyrimidine

• IUPAC Name: 4-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C16H16N4S2/c1-4-19(7-11-2-5-21-14(1)11)12-8-20(9-12)15-13-3-6-22-16(13)18-10-17-15/h2-3,5-6,10,12H,1,4,7-9H2
• InChI Key: NGTWPXOVLVAGBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C4=C5C=CSC5=NC=N4
• Molecular Formula: C16H16N4S2
• Molecular Weight: 328.5 g/mol
• CAS No.: 2380178-94-7

Description

Thieno[3,2-c]pyridine is a heterocyclic compound containing a pyridine ring fused with a thiophene ring. The azetidinyl group is a four-membered nitrogen-containing ring, which is often found in beta-lactam antibiotics. The presence of these groups could suggest potential biological activity, but without specific studies on the compound, it’s hard to predict its properties or uses.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a thieno[2,3-d]pyrimidine core, with an azetidinyl group attached at the 3-position and a 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl group attached at the 4-position. This complex structure could potentially have interesting chemical and physical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings and the azetidinyl group. The pyridine ring is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The thiophene ring is also aromatic and can undergo similar reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the heterocyclic rings could result in a relatively high boiling point and melting point, and the compound could be soluble in polar solvents.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific safety data, it’s hard to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve exploring its potential biological activity, developing synthetic routes for its preparation, and studying its physical and chemical properties.